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Compound of Interest

Compound Name: 2-Bromoethyl Methyl Sulfone

Cat. No.: B042309

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromoethyl Methyl Sulfone (CAS No. 16523-02-7). Due to the limited availability of a
comprehensive Safety Data Sheet (SDS) for this specific compound, this document
extrapolates safety protocols from structurally related chemicals and general laboratory safety
principles. It is imperative to handle this chemical with a high degree of caution, assuming it
may possess significant hazards.

Hazard Identification and Data

While a complete toxicological profile for 2-Bromoethyl Methyl Sulfone is not readily
available, GHS hazard statements for this compound include H315 (Causes skin irritation),
H318 (Causes serious eye damage), and H335 (May cause respiratory irritation).[1] Information
on similar bromo- and sulfone-containing organic compounds suggests potential for toxicity and
other hazards. All handling should be conducted under the assumption of these and potentially
greater risks.

Quantitative Data Summary
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Property Value Source/Notes
Molecular Formula C3H7Bro2s [1]
Molecular Weight 187.06 g/mol [1]

[1] Indicates potential for skin
GHS Hazard Statements H315, H318, H335 irritation, serious eye damage,

and respiratory irritation.

Based on data for similar

) compounds like 2-Bromoethyl
Flammable, Harmful if
Assumed Hazards methyl ether.[2][3]
swallowed ]
Precautionary measures for

flammability should be taken.

General recommendation for
N ] reactive organic halides.[2][4]
Storage Conditions Cool, dry, well-ventilated area ) )
[5] Keep container tightly

closed.

Operational and Disposal Plans

Adherence to the following procedural steps is mandatory to ensure personnel safety and
proper chemical management.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure.

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile or neoprene). Double-gloving
is recommended.

o Eye and Face Protection: Use chemical safety goggles and a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2]

o Skin and Body Protection: A flame-retardant lab coat and chemically resistant apron are
required. Ensure full-length pants and closed-toe shoes are worn.
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» Respiratory Protection: All handling of solid or volatile forms of 2-Bromoethyl Methyl
Sulfone must be conducted in a certified chemical fume hood to avoid inhalation of dust or
vapors.[6]

Step-by-Step Handling Protocol

e Preparation:

[¢]

Ensure a chemical fume hood is operational and clutter-free.

[e]

Verify that an eyewash station and safety shower are readily accessible.[2]

o

Assemble all necessary equipment and reagents before handling the compound.

[¢]

Have appropriate spill cleanup materials (e.g., absorbent pads, neutralizer) available.
o Weighing and Transfer:

o Conduct all weighing and transfers of 2-Bromoethyl Methyl Sulfone within the chemical
fume hood.

o Use non-sparking tools to prevent ignition sources.[2][4][5]
o Ground all equipment during transfers to prevent static discharge.[5]
o Keep the container tightly closed when not in use.[2][6]
e During the Experiment:
o Avoid direct contact with the skin, eyes, and clothing.[5]
o Do not eat, drink, or smoke in the laboratory area.[2][6][7]

o Maintain good laboratory hygiene; wash hands thoroughly after handling, before breaks,
and at the end of the workday.[6]

Spill and Emergency Procedures
o Small Spills:
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[e]

Alert personnel in the immediate area.

o

Wearing appropriate PPE, cover the spill with an inert absorbent material.

[¢]

Carefully collect the absorbed material into a sealed, labeled container for hazardous
waste disposal.[2]

[¢]

Clean the spill area with an appropriate solvent and then with soap and water.
e Large Spills:

o Evacuate the laboratory immediately and alert safety personnel.

o Prevent entry into the affected area.

o Allow trained emergency responders to handle the cleanup.
o First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical
attention.[5][6]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing.[5][6] Seek medical attention if irritation
persists.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[5][6]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[5][6]

Disposal Plan

All waste containing 2-Bromoethyl Methyl Sulfone must be treated as hazardous waste.

o Waste Collection:
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o Collect all contaminated solids, liquids, and disposable PPE in a designated, sealed, and
clearly labeled hazardous waste container.

o Do not mix with incompatible waste streams.
e Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EHS) office.

o Follow all local, state, and federal regulations for hazardous waste disposal.[6] Do not
empty into drains or the environment.[6]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow of operations for safely handling 2-
Bromoethyl Methyl Sulfone.
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Caption: Workflow for Safe Handling of 2-Bromoethyl Methyl Sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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